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Compound of Interest

Compound Name: Heptanedioate

Cat. No.: B1236134 Get Quote

For laboratory professionals engaged in drug development and scientific research, ensuring a

safe environment through the correct handling of chemicals is paramount. This guide provides

essential safety and logistical information for the use of heptanedioate, focusing on personal

protective equipment (PPE), operational procedures, and disposal plans to foster a secure and

efficient research setting.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling heptanedioate, a thorough risk assessment should always precede any

activity. The following personal protective equipment is recommended to minimize exposure

and ensure safety.

1. Eye and Face Protection:

Safety glasses with side-shields that conform to NIOSH (US) or EN 166 (EU) standards are

mandatory to protect against splashes.[1]

In situations with a higher risk of splashing, a face shield should be used in conjunction with

safety goggles.[2]

2. Hand Protection:
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Chemically resistant gloves are required.[1][2][3] The specific glove material should be

chosen based on the breakthrough time and permeation rate for the specific form of

heptanedioate being used.

Always inspect gloves for any signs of degradation or puncture before use.

Contaminated gloves should be disposed of in accordance with applicable laws and good

laboratory practices.[1] Hands should be washed and dried thoroughly after handling the

substance.[1]

3. Skin and Body Protection:

Wear impervious clothing, such as a lab coat, to prevent skin contact.[1][3]

For larger quantities or in situations with a higher risk of exposure, additional protective

clothing may be necessary.[2][4]

4. Respiratory Protection:

Engineering controls, such as a laboratory fume hood or mechanical exhaust, should be the

primary method of controlling vapor exposure.[1]

If a risk assessment indicates that air-purifying respirators are necessary, a full-face

respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator

cartridges should be used as a backup to engineering controls.[1]

If a respirator is the sole means of protection, a full-face supplied air respirator is

recommended.[1]

Quantitative Data on Heptanedioate Esters
For easy comparison, the following table summarizes key quantitative data for common

heptanedioate esters. This information is crucial for conducting a thorough risk assessment

and planning experiments.
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Property Diethyl Heptanedioate Dimethyl Heptanedioate

Molecular Formula C11H20O4 C9H16O4

Molar Mass 216.27 g/mol 188.22 g/mol [5]

Density 0.994 g/mL at 25°C Not readily available

Melting Point -24°C Not readily available

Boiling Point 192-194°C at 100 mm Hg Not readily available

Flash Point >230°F (>110°C) Not readily available

Vapor Pressure 0.0081 mmHg at 25°C Not readily available

Solubility in Water 1.97 g/L (slightly soluble) Not readily available

Experimental Protocols: A Step-by-Step Approach
To ensure safe and reproducible results, the following procedural guidelines should be strictly

adhered to when working with heptanedioate.

Handling and Storage:

Ventilation: Always handle heptanedioate in a well-ventilated area, preferably within a

certified laboratory fume hood.[2]

Avoid Contact: Take all necessary precautions to avoid contact with eyes, skin, and clothing.

[2] Do not breathe vapors or mists.[6][7]

Hygiene: Wash hands thoroughly after handling the substance.[6][7] Do not eat, drink, or

smoke in the work area.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7]

Keep away from incompatible materials such as acids, bases, and oxidizing agents.[6]

Accidental Release Measures:

Evacuate: In case of a spill, immediately evacuate non-essential personnel from the area.
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Ventilate: Ensure adequate ventilation of the spill area.

Containment: For small spills, absorb the material with an inert absorbent material such as

sand, silica gel, or sawdust.[6][7] For larger spills, dike the area to prevent spreading.[2]

Collection: Carefully collect the absorbed material into a suitable, closed container for

disposal.[6][7]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by

washing with soap and water.

Disposal Plan: The disposal of heptanedioate and its contaminated materials must be carried

out in compliance with all federal, state, and local regulations.[2]

Unused Product: Unused heptanedioate should be disposed of as chemical waste. It may

be possible to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[2]

Contaminated Materials: All materials contaminated with heptanedioate, including gloves,

absorbent materials, and empty containers, should be placed in a sealed, labeled container

and disposed of as hazardous waste.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected and disposed of as chemical waste. Once decontaminated, the

container can be disposed of as unused product.[8]

Workflow for Safe Handling of Heptanedioate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1236134?utm_src=pdf-custom-synthesis
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6811_2.pdf
https://www.spectrumchemical.com/media/sds/TCI-P1100.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-W014842.pdf
https://www.aaronchem.com/sds/136586-99-7.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-heptanedioate
https://www.fishersci.com/store/msds?partNumber=AAB2202614&productDescription=DIMETHYL+PIMELATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11469507&countryCode=GB&language=en
https://www.echemi.com/sds/methylhydrogenheptane-17-dioate-pid_Seven22672.html
https://www.benchchem.com/product/b1236134#personal-protective-equipment-for-handling-heptanedioate
https://www.benchchem.com/product/b1236134#personal-protective-equipment-for-handling-heptanedioate
https://www.benchchem.com/product/b1236134#personal-protective-equipment-for-handling-heptanedioate
https://www.benchchem.com/product/b1236134#personal-protective-equipment-for-handling-heptanedioate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1236134?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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